Cas no 70048-96-3 (2-Furanpropanoic acid, β-oxo-)

2-Furanpropanoic acid, β-oxo- structure

2-Furanpropanoic acid, β-oxo- structure

Product Name:2-Furanpropanoic acid, β-oxo-

CAS No:70048-96-3

MF:C₇H₆O₄

MW:154.120142459869

MDL:MFCD06208081

CID:547779

PubChem ID:12604609

Update Time:2024-03-01

2-Furanpropanoic acid, β-oxo- Chemical and Physical Properties

Names and Identifiers

- 2-Furanpropanoic acid, b-oxo-
- 2-Furanpropanoic acid, β-oxo-
- 3-(Furan-2-yl)-3-oxopropanoic acid
- MDL： MFCD06208081
- Inchi： 1S/C7H6O4/c8-5(4-7(9)10)6-2-1-3-11-6/h1-3H,4H2,(H,9,10)
- InChI Key： KWRQUQONMCVOMB-UHFFFAOYSA-N
- SMILES： C(C1OC=CC=1)(=O)CC(=O)O

Computed Properties

Exact Mass: 154.02660867g/mol
Monoisotopic Mass: 154.02660867g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 3
Complexity: 175
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.2
Topological Polar Surface Area: 67.5Å²

2-Furanpropanoic acid, β-oxo- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM543611-1g	3-(Furan-2-yl)-3-oxopropanoic acid	70048-96-3	95%+	1g	$2019	2024-07-24
eNovation Chemicals LLC	D632578-1g	3-(furan-2-yl)-3-oxopropanoic acid	70048-96-3	95%	1g	$495	2024-08-03
eNovation Chemicals LLC	D632578-5g	3-(furan-2-yl)-3-oxopropanoic acid	70048-96-3	95%	5g	$685	2024-08-03
eNovation Chemicals LLC	D632578-1g	3-(furan-2-yl)-3-oxopropanoic acid	70048-96-3	95%	1g	$495	2025-03-01
eNovation Chemicals LLC	D632578-5g	3-(furan-2-yl)-3-oxopropanoic acid	70048-96-3	95%	5g	$685	2025-03-01
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1159508-1g	3-(Furan-2-yl)-3-oxopropanoic acid	70048-96-3	98%	1g	￥13125.00	2024-05-03
AstaTech	D74712-0.25/G	3-(FURAN-2-YL)-3-OXOPROPANOIC ACID	70048-96-3	98%	0.25g	$1029	2023-09-19
AstaTech	D74712-1/G	3-(FURAN-2-YL)-3-OXOPROPANOIC ACID	70048-96-3	98%	1g	$2058	2023-09-19
eNovation Chemicals LLC	D632578-1g	3-(furan-2-yl)-3-oxopropanoic acid	70048-96-3	95%	1g	$495	2025-02-21
eNovation Chemicals LLC	D632578-5g	3-(furan-2-yl)-3-oxopropanoic acid	70048-96-3	95%	5g	$685	2025-02-21

2-Furanpropanoic acid, β-oxo- Related Literature

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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
4. An antioxidant self-healing hydrogel for 3D cell cultures†

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5. An intermolecular C–H oxidizing strategy to access highly fused carbazole skeletons from simple naphthylamines†

Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752

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